N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide
Overview
Description
N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide, also known as BIA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BIA is a benzimidazole derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Scientific Research Applications
Antibacterial and Antimicrobial Applications
N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives have shown significant promise in combating bacterial infections. A derivative of this compound exhibited potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA), being more effective than the standard drug Sultamicillin (Chaudhari et al., 2020). Similarly, derivatives of this compound were synthesized and tested for antimicrobial activity, with some showing significant inhibitory effects against various bacterial and fungal strains (Hosamani & Shingalapur, 2011).
Anticancer Applications
The anticancer potential of N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives has been a focus of research. A study synthesized derivatives with heterocyclic ring systems, finding that some compounds exhibited considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Anti-inflammatory and Antioxidant Activities
Research into the anti-inflammatory properties of N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives has shown promising results. Compounds synthesized from benzimidazole were tested and demonstrated notable anti-inflammatory activity (Bhor & Sable, 2022). Additionally, some derivatives of benzimidazole, including N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide, were evaluated as antioxidants for base oil, showcasing their potential in this area (Basta et al., 2017).
Corrosion Inhibition
Benzimidazole derivatives have been utilized for corrosion inhibition, with several studies synthesizing and evaluating their effectiveness in protecting metals. For instance, specific derivatives were synthesized and shown to inhibit corrosion in carbon steel (Rouifi et al., 2020).
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c1-10(19)16-12-8-6-11(7-9-12)15-17-13-4-2-3-5-14(13)18-15/h2-9H,1H3,(H,16,19)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFARJUFSGWQCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00357849 | |
Record name | N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00357849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27030-98-4 | |
Record name | N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00357849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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